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Compound of Interest

Compound Name: 4-Butyl-3-nitrobenzoic acid

Cat. No.: B15305174

Note to the Reader: Direct applications of 4-Butyl-3-nitrobenzoic acid in materials science are
not extensively documented in publicly available literature. However, this document provides
detailed protocols and data for closely related compounds, 4-butylamino-3-nitrobenzoic acid
and 4-tert-butylamino-3-nitrobenzoic acid, which serve as valuable reference points for
researchers. These compounds, as derivatives of nitrobenzoic acid, are potential candidates
for the synthesis of specialty polymers and functional materials.[1][2] The presence of amino
and carboxylic acid functional groups makes them suitable as monomers for polymerization,
while the nitro group can be further functionalized.[3]

Potential Applications in Materials Science

While specific applications for 4-butyl-3-nitrobenzoic acid are not detailed, related
aminonitrobenzoic acids are explored for their potential in developing polymeric materials.[3]
The incorporation of such monomers into polymer chains can enhance properties like thermal
stability and mechanical strength, which is beneficial for coatings and adhesives.[3]

The general class of nitrobenzoic acid derivatives is recognized for its versatility in materials
science, finding use in:

e Functional Polymers: The amino and carboxylic acid groups can be used for step-growth
polymerization to form polyamides or polyesters. The butyl group would enhance solubility
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and processability, while the nitro group offers a site for post-polymerization modification,
such as reduction to an amine for cross-linking or grafting.

o Monomers for Specialty Plastics: These compounds can act as building blocks for high-
performance polymers with tailored optical, electronic, or thermal properties.

» Organic Synthesis Intermediates: They are valuable intermediates in the synthesis of more
complex molecules for various material applications, including dyes and pigments.[3]

Experimental Protocols

This section provides a detailed protocol for the synthesis of a related compound, 4-tert-
butylamino-3-nitrobenzoic acid, based on documented laboratory procedures.[4]

Synthesis of 4-tert-Butylamino-3-nitrobenzoic Acid

This protocol details the hydrolysis of ethyl 4-(tert-butylamino)-3-nitrobenzoate to yield the
corresponding carboxylic acid.[4]

Materials:

o Ethyl 4-(tert-butylamino)-3-nitrobenzoate (0.7 g, 0.0026 mol)
e Potassium hydroxide (KOH) (0.14 g, 0.0026 mol)

e Aqueous ethanol (10 ml)

o Water (15 ml)

e Dichloromethane (2 x 10 ml)

e Concentrated hydrochloric acid (HCI)

e Hot ethyl acetate

Equipment:

¢ Round-bottom flask with reflux condenser
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e Heating mantle

e Rotary evaporator

e Separatory funnel

» Beakers

e Buchner funnel and filter paper
o Crystallization dish
Procedure:

o Combine ethyl 4-(tert-butylamino)-3-nitrobenzoate (0.7 g) and KOH (0.14 g) in 10 ml of
agueous ethanol in a round-bottom flask.

e Reflux the mixture for 3 hours.
 After reflux, remove the ethanol using a rotary evaporator.
e Dilute the remaining reaction mixture with 15 ml of water.

e Wash the agueous layer twice with 10 ml of dichloromethane in a separatory funnel to
remove any unreacted ester.

» Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the 4-tert-
butylamino-3-nitrobenzoic acid.

o Collect the precipitate by filtration.

» Recrystallize the crude product from hot ethyl acetate to obtain yellow crystals of pure 4-tert-
butylamino-3-nitrobenzoic acid.[4]

Data Presentation

The following table summarizes the crystallographic data for 4-butylamino-3-nitrobenzoic acid
and 4-tert-butylamino-3-nitrobenzoic acid, providing key structural parameters.
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Parameter

4-Butylamino-3-
nitrobenzoic acid[5]

4-tert-Butylamino-3-
nitrobenzoic acid[4]

Molecular Formula C11H14N204 C11H14N204
Molecular Weight 238.24 g/mol 238.24 g/mol
Crystal System - Monoclinic
Space Group - P2i/c

a (A) - 20.8125 (15)
b (A) - 6.7412 (5)

c (A) - 8.0793 (5)
B(°) - 90.863 (6)
Volume (A3) - 1133.41 (14)
A 4 4

Key Interactions

Intramolecular N-H:--O
hydrogen bond, intermolecular
O-H:--:O and C-H---O hydrogen

bonds, 1t-11 stacking.[5]

Intramolecular N-H:--O
hydrogen bond, intermolecular
O-H::-O hydrogen bonds

forming dimers.[4]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-tert-butylamino-3-

nitrobenzoic acid from its ethyl ester precursor.

4-tert-Butylamino-3-nitrobenzoic Acid

Recrystallization ty!
(Hot Ethyl Acetate) (Yellow Crystals)

Click to download full resolution via product page
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Caption: Synthesis of 4-tert-butylamino-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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